Cas no 2171173-73-0 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 2171173-73-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6015231
• PubChem ID: 165556915
• Update Time: 2025-10-05

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid
• 2171173-73-0
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2,3-dihydro-1H-indole-5-carboxylic acid
• EN300-1549171

• Inchi： 1S/C28H26N2O5/c1-17(14-26(31)30-13-12-18-15-19(27(32)33)10-11-25(18)30)29-28(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-11,15,17,24H,12-14,16H2,1H3,(H,29,34)(H,32,33)/t17-/m1/s1
• InChI Key： LNJKNSGOGDHSMD-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(N1C2C=CC(C(=O)O)=CC=2CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid

Comprehensive Analysis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 2171173-73-0) in Modern Pharmaceutical Research

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 2171173-73-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This Fmoc-protected amino acid derivative is particularly notable for its role in peptide synthesis and as a building block for bioactive molecules. Researchers are increasingly exploring its utility in the development of targeted therapies, especially in areas such as cancer research and neurological disorders.

One of the key advantages of this compound lies in its stereochemical purity, with the (3R)-configuration ensuring high selectivity in molecular interactions. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, which is crucial for solid-phase peptide synthesis (SPPS). This feature aligns with current trends in green chemistry, as it enables efficient purification processes with minimal waste generation. The 2,3-dihydro-1H-indole-5-carboxylic acid moiety further enhances its versatility, allowing for diverse modifications to optimize pharmacokinetic properties.

Recent studies have highlighted the compound's potential in addressing drug resistance, a major challenge in modern therapeutics. Its structural complexity enables interactions with protein targets that are often difficult to modulate with simpler molecules. This has led to growing interest in its application for precision medicine approaches, particularly in personalized treatment regimens. The compound's CAS No. 2171173-73-0 has become a frequent search term among medicinal chemists looking for innovative scaffolds in fragment-based drug design.

From a synthetic perspective, the compound's carboxylic acid functionality allows for straightforward conjugation with various biomolecules, making it valuable for proteomics research and bioconjugation strategies. This characteristic has become particularly relevant with the rise of antibody-drug conjugates (ADCs) as a therapeutic modality. The pharmaceutical industry is actively investigating derivatives of this compound for their potential in next-generation therapeutics, with several patents filed in recent years covering its novel applications.

Quality control of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-5-carboxylic acid is critical for research applications, with HPLC and mass spectrometry being the preferred analytical techniques. The compound's stability under various conditions makes it suitable for high-throughput screening platforms, addressing the growing demand for accelerated drug discovery processes. Its molecular weight and physicochemical properties are well-suited for computational chemistry approaches, facilitating virtual screening and molecular docking studies.

As the pharmaceutical industry shifts toward more sustainable practices, the efficient synthesis and application of this compound demonstrate how green chemistry principles can be integrated into complex molecule production. The growing body of literature referencing CAS 2171173-73-0 reflects its importance in contemporary research, particularly in the development of small molecule inhibitors and peptidomimetics. With ongoing advances in structural biology and cheminformatics, this compound is poised to play an increasingly significant role in addressing unmet medical needs through innovative drug design strategies.